Cas no 2137099-66-0 (Piperazine, 1-cyclobutyl-2-(1-methylethyl)-, (2R)-)

• Product Name: Piperazine, 1-cyclobutyl-2-(1-methylethyl)-, (2R)-
• CAS No: 2137099-66-0
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5256142
• Update Time: 2025-07-14

Piperazine, 1-cyclobutyl-2-(1-methylethyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-cyclobutyl-2-(1-methylethyl)-, (2R)-

• Inchi： 1S/C11H22N2/c1-9(2)11-8-12-6-7-13(11)10-4-3-5-10/h9-12H,3-8H2,1-2H3/t11-/m0/s1
• InChI Key： JTEJAKVKQGGDSM-NSHDSACASA-N
• SMILES： N1(C2CCC2)CCNC[C@H]1C(C)C

Additional information on Piperazine, 1-cyclobutyl-2-(1-methylethyl)-, (2R)-

Piperazine, 1-cyclobutyl-2-(1-methylethyl)-, (2R)-: A Comprehensive Overview

The compound with CAS No. 2137099-66-0, commonly referred to as Piperazine, 1-cyclobutyl-2-(1-methylethyl)-, (2R)-, is a significant molecule in the field of organic chemistry. This compound belongs to the piperazine family, which is widely recognized for its structural versatility and diverse applications in pharmaceuticals, agrochemicals, and materials science. The (2R) configuration denotes its specific stereochemistry, which plays a crucial role in determining its biological activity and chemical reactivity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological systems. Its unique structure, featuring a cyclobutyl group and a 1-methylethyl substituent, provides a platform for exploring new chemical space and enhancing molecular interactions. Researchers have demonstrated that the cyclobutyl moiety can significantly influence the compound's pharmacokinetic properties, such as absorption and bioavailability.

The synthesis of Piperazine, 1-cyclobutyl-2-(1-methylethyl)-, (2R)- involves a multi-step process that combines principles from stereochemistry and asymmetric synthesis. The use of chiral catalysts has enabled the efficient construction of the (2R) configuration, ensuring high enantiomeric purity. This approach not only enhances the compound's stability but also facilitates its application in enantioselective reactions.

In terms of applications, this compound has shown promise in the development of bioactive molecules with potential anti-inflammatory and anticancer properties. Recent experiments have revealed that its cyclobutane ring can act as a rigidifying element, stabilizing key conformations that are critical for molecular recognition. This property makes it an attractive candidate for designing small-molecule inhibitors targeting specific protein-protein interactions.

Moreover, the 1-methylethyl substituent contributes to the compound's lipophilicity, which is essential for crossing biological membranes and achieving desired pharmacokinetic profiles. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to predict its binding affinities to various receptors. These studies have provided valuable insights into its mechanism of action and guided further optimization efforts.

From an environmental perspective, the compound's degradation pathways and ecotoxicological effects have been thoroughly investigated. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it a sustainable choice for industrial applications where eco-friendliness is a priority.

In conclusion, Piperazine, 1-cyclobutyl-2-(1-methylethyl)-, (2R)- represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methodology and computational modeling, positions it as a key player in modern drug discovery and materials innovation. As research continues to uncover new facets of its properties and applications, this compound is poised to make significant contributions to scientific progress.